1-(4-Fluoro-2-methylphenyl)piperidin-2-one

• IUPAC Name: 1-(4-fluoro-2-methylphenyl)piperidin-2-one
• InChI: InChI=1S/C12H14FNO/c1-9-8-10(13)5-6-11(9)14-7-3-2-4-12(14)15/h5-6,8H,2-4,7H2,1H3
• InChI Key: OYRYBZVIJUQZFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)N2CCCCC2=O
• Molecular Formula: C12H14FNO
• Molecular Weight: 207.24 g/mol

Description

1-(4-Fluoro-2-methylphenyl)piperidin-2-one is a piperidin-2-one derivative featuring a fluorinated and methyl-substituted aromatic ring. Piperidin-2-one scaffolds are widely explored in medicinal chemistry due to their conformational rigidity and ability to engage in hydrogen bonding, which enhances target binding and pharmacokinetic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Fluoro-2-methylphenyl)piperidin-2-one typically involves the reaction of 4-fluoro-2-methylbenzaldehyde with piperidine under specific conditions. The reaction is often carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize reaction conditions, minimize waste, and ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions: 1-(4-Fluoro-2-methylphenyl)piperidin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The fluorine atom in the aromatic ring can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like sodium hydride (NaH) and various halogenating agents are employed for substitution reactions.

Major Products Formed:

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

1-(4-Fluoro-2-methylphenyl)piperidin-2-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Fluoro-2-methylphenyl)piperidin-2-one involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-(4-Fluoro-2-methylphenyl)piperidin-2-one with structurally analogous piperidin-2-one derivatives, emphasizing substituent effects, synthetic routes, and applications:

Compound Name	Substituents	Synthesis Yield	Key Applications	References
1-(4-Fluoro-2-methylphenyl)piperidin-2-one	4-Fluoro-2-methylphenyl	Not reported	Potential intermediate for pharmaceuticals; inferred from analogous structures.
1-(4-Iodophenyl)piperidin-2-one	4-Iodophenyl	85% (chlorination)	Key intermediate in apixaban synthesis; high molecular weight due to iodine.
1-(4-Nitrophenyl)piperidin-2-one	4-Nitrophenyl	Not specified	Precursor to aniline derivatives; nitro group facilitates reduction for further functionalization.
1-(3,4-Difluorophenyl)piperidin-2-one	3,4-Difluorophenyl	64% (coupling)	Studied in SARM1 inhibitor development; dual fluorine substitution enhances polarity.
1-(4-Amino-3-fluorophenyl)piperidin-2-one	4-Amino-3-fluorophenyl	50%	Amino group enables conjugation; explored in enzymatic studies.
1-(3-Chloro-4-methylphenyl)piperidin-2-one	3-Chloro-4-methylphenyl	55% (triazine coupling)	Dual-acting FFAR1/FFAR4 modulator; chloro and methyl groups optimize receptor binding.

Key Observations :

Substituent Effects: Electron-Withdrawing Groups (e.g., F, NO₂): Enhance metabolic stability and polarity. Fluorine’s small size minimizes steric hindrance, while nitro groups enable redox transformations . Halogenated Aromatics (e.g., I, Cl): Iodine increases molecular weight and lipophilicity, useful in X-ray crystallography (heavy atom effect) . Chlorine improves binding affinity in receptor modulators . Methyl Groups: Provide steric bulk to modulate selectivity, as seen in FFAR1/FFAR4 modulators .

Synthetic Methods :

• Cross-Coupling Reactions : Copper- or palladium-mediated couplings (e.g., Ullmann, Buchwald-Hartwig) are common for aryl-piperidin-2-one synthesis, with yields ranging from 50–64% .
• Oxidation/Reduction : Piperidine rings are oxidized to piperidin-2-one using NaClO₂/CO₂ systems, while nitro groups are reduced to amines via FeCl3/hydrazine .

Pharmacological Relevance :

• Epigenetic Modulation : Substituents like 1-(3-methoxypropyl)piperidine in R3 positions drive dual G9a/DNMT1 inhibition, highlighting the role of piperidin-2-one in epigenetic drug design .
• Anticoagulant Intermediates : 1-(4-Iodophenyl)piperidin-2-one is critical in synthesizing apixaban, a direct oral anticoagulant .

Biological Activity

1-(4-Fluoro-2-methylphenyl)piperidin-2-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and applications in various fields, including pharmacology and molecular biology.

Chemical Structure and Properties

The compound features a piperidine ring substituted with a 4-fluoro-2-methylphenyl group at the nitrogen atom. This structural configuration is crucial for its interactions with biological targets.

1-(4-Fluoro-2-methylphenyl)piperidin-2-one exhibits its biological effects primarily through enzyme inhibition and receptor binding . The compound's ability to modulate the activity of specific enzymes and receptors is attributed to its structural similarity to biologically active molecules.

Key Mechanisms:

• Enzyme Inhibition : The compound can bind to enzyme active sites, inhibiting their catalytic activity.
• Receptor Binding : It interacts with receptor proteins, potentially activating or inhibiting signaling pathways.

Antiviral Activity

Research indicates that derivatives of piperidine compounds, including 1-(4-Fluoro-2-methylphenyl)piperidin-2-one, have been explored for their antiviral properties, particularly against HIV. A study showed that modifications in the piperidine structure led to enhanced antiviral activity against HIV-1 by targeting the CD4 binding site on gp120 .

Antibacterial and Antifungal Activity

The compound has also been tested for antibacterial properties. Studies on similar piperidine derivatives have demonstrated significant antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL . The presence of electron-donating or withdrawing groups on the piperidine ring can enhance this activity.

Case Study 1: Antiviral Efficacy

In one study, various piperidine derivatives were synthesized and evaluated for their antiviral efficacy against HIV-1. The results indicated that certain modifications significantly improved potency in single-cycle assays, although multi-cycle assays showed variable results .

Compound	IC50 (μM)	Selectivity Index	Notes
NBD-09027	Low μM	Good SI	Effective in single-cycle assays
NBD-10007	Improved	Moderate SI	Enhanced potency but high toxicity

Case Study 2: Antibacterial Testing

Another study focused on the antibacterial activity of piperidine derivatives. The findings highlighted that substitutions on the phenyl group could lead to strong inhibition against various bacterial species .

Compound	Target Bacteria	MIC (mg/mL)
PA-1	S. aureus	0.0039
PA-1	E. coli	0.025

Applications in Drug Development

The compound serves as a building block in pharmaceutical synthesis and has potential applications as an analgesic or anti-inflammatory agent . Its structural attributes allow it to be used as a reference standard in analytical chemistry and drug development processes.